Cas no 2309536-94-3 (N-(1-benzylpiperidin-4-yl)-N-cyclopropylacetamide)

• Product Name: N-(1-benzylpiperidin-4-yl)-N-cyclopropylacetamide
• CAS No: 2309536-94-3
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 5354952
• Update Time: 2025-05-19

N-(1-benzylpiperidin-4-yl)-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)-N-cyclopropylacetamide

• Inchi： 1S/C17H24N2O/c1-14(20)19(16-7-8-16)17-9-11-18(12-10-17)13-15-5-3-2-4-6-15/h2-6,16-17H,7-13H2,1H3
• InChI Key： IKMUXNCBKUEVNV-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1CCN(CC2C=CC=CC=2)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6

Additional information on N-(1-benzylpiperidin-4-yl)-N-cyclopropylacetamide

N-(1-Benzylpiperidin-4-yl)-N-Cyclopropylacetamide (CAS No. 2309536-94-3): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide (CAS No. 2309536-94-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of central nervous system (CNS) disorders and pain management. This article provides a comprehensive overview of N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide, including its chemical properties, pharmacological activities, and recent advancements in its development.

Chemical Structure and Properties

N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide is a small molecule with a molecular formula of C₁₈H₂₅N₂O and a molecular weight of 287.40 g/mol. The compound features a piperidine ring substituted with a benzyl group and a cyclopropylacetamide moiety. These structural elements contribute to its unique pharmacological profile, making it an attractive candidate for various therapeutic applications.

The compound is typically synthesized through a multi-step process involving the reaction of 1-benzylpiperidine with cyclopropylacetyl chloride in the presence of a base. The resulting product is purified using standard techniques such as column chromatography. The chemical stability and solubility properties of N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide have been well-characterized, which facilitates its use in both in vitro and in vivo studies.

Pharmacological Activities

N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide has demonstrated a range of pharmacological activities that make it a promising candidate for drug development. One of the most notable activities is its interaction with the central nervous system (CNS). Studies have shown that the compound exhibits potent analgesic effects, making it a potential candidate for pain management. The mechanism of action involves modulation of neurotransmitter systems, particularly those involving serotonin and norepinephrine.

In addition to its analgesic properties, N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that the compound can enhance serotonin levels in the brain, which is associated with improved mood and reduced symptoms of depression. These findings suggest that N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide could be developed as a novel treatment for mood disorders.

Clinical Trials and Development

The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide. Early-phase clinical trials have shown that the compound is well-tolerated by human subjects, with minimal adverse effects reported. These trials have primarily focused on assessing the analgesic properties of the compound in patients with chronic pain conditions.

The results from these trials have been encouraging, with significant reductions in pain scores observed in treated patients compared to placebo groups. These findings have prompted further investigation into the potential use of N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide as a first-line treatment for chronic pain management.

Current Research Trends and Future Directions

The ongoing research on N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide is focused on several key areas. One area of interest is the optimization of the compound's pharmacokinetic properties to improve bioavailability and reduce potential side effects. Researchers are also exploring combination therapies involving N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide and other drugs to enhance therapeutic outcomes.

In addition to pain management, there is growing interest in evaluating the potential applications of N-(1-Benzylpiperidin-4-yl)-N-cyclopropylacetamide strong> in other therapeutic areas such as neurodegenerative diseases and psychiatric disorders. Preclinical studies are currently underway to investigate these possibilities, and initial results are promising.

Conclusion

N-(1-Benzylpip eridin - 4 - yl ) - N - cyclo prop ylaceta mide strong > (CAS No . 2309536 - 94 - 3 ) represents a significant advancement in medicinal chemistry . Its unique chemical structure , combined with its diverse pharmacological activities , positions it as a promising candidate for drug development . Ongoing research continues to uncover new applications for this compound , further solidifying its importance in the field . As clinical trials progress , it is anticipated that N - ( 1 - benz ylpip eridi n - 4 - yl ) - N - cyclop rop ylaceta mide will play an increasingly important role in addressing unmet medical needs . p >